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Compound of Interest

Compound Name: WAY-637940

Cat. No.: B7809066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and synthetic

methodologies for the compound WAY-637940. While detailed biological activity and in-depth

signaling pathway information remain largely proprietary or unpublished in publicly accessible

literature, this document consolidates the available chemical data and outlines the general

synthetic approaches relevant to its core structure.

Chemical and Physical Properties
A summary of the key chemical identifiers and properties for WAY-637940 is presented in the

table below, providing a foundational reference for researchers.
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Property Value

CAS Number 795282-95-0

Molecular Formula C₁₆H₁₇N₃O₄S

Molecular Weight 347.39 g/mol

IUPAC Name
4-amino-N-(2-oxo-2-

(phenylmethylamino)ethyl)benzenesulfonamide

SMILES
O=C(NCC(NC1=CC=C(S(=O)

(N)=O)C=C1)=O)CC2=CC=CC=C2

Appearance White to off-white solid

Solubility Soluble in DMSO

Synthesis and Discovery
Detailed information regarding the specific discovery and lead optimization process for WAY-
637940 by Wyeth Research is not extensively documented in peer-reviewed journals. However,

based on the chemical structure, a general retrosynthetic analysis suggests a plausible

synthetic pathway involving the coupling of a substituted benzenesulfonamide moiety with a

protected amino acid derivative.

The synthesis of related benzoxazine sulfonamides has been reported in the literature, often

highlighting their potential as antimicrobial agents.[1] These synthetic strategies typically

involve the reaction of a key benzoxazine intermediate with a suitable sulfonyl chloride. While

WAY-637940 does not contain a benzoxazine ring, the presence of the sulfonamide group is a

common feature in various biologically active molecules. The general synthesis of 1,4-

benzoxazine derivatives often involves the condensation of 2-aminophenol with α-halocarbonyl

compounds.[2]

General Experimental Workflow for Sulfonamide
Synthesis
The following diagram illustrates a generalized workflow for the synthesis of a sulfonamide,

which would be conceptually similar to a key step in the synthesis of WAY-637940.
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A generalized workflow for the synthesis of sulfonamides.

Biological Activity and Signaling Pathways
At present, there is a notable absence of publicly available data on the specific biological

targets, mechanism of action, and associated signaling pathways for WAY-637940. The

benzoxazine scaffold, in general, is recognized in medicinal chemistry for its wide range of

biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

However, as the confirmed structure of WAY-637940 does not contain this scaffold, these

activities cannot be directly extrapolated.
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The sulfonamide functional group is a well-known pharmacophore present in a variety of drugs,

including antibiotics, diuretics, and anticonvulsants. The biological activity of sulfonamide-

containing compounds is diverse and depends on the overall molecular structure.

Given the lack of specific information, a hypothetical signaling pathway diagram that could be

modulated by a novel therapeutic agent is presented below for illustrative purposes. This is a

generic representation and is not based on specific data for WAY-637940.
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A hypothetical signal transduction pathway.
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Conclusion
WAY-637940 remains a compound with limited publicly available scientific data. This guide

provides the most accurate and up-to-date chemical information. Further research and

publication from the originating or other research groups will be necessary to fully elucidate its

synthetic details, biological activity, and therapeutic potential. Researchers interested in this or

structurally related molecules are encouraged to perform targeted patent searches using the

provided CAS number and to monitor the medicinal chemistry literature for new disclosures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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